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Compound of Interest

Compound Name: Ethyl 4-aminobutanoate

Cat. No.: B1595710 Get Quote

This document provides immediate safety, handling, and disposal protocols for Ethyl 4-
aminobutanoate, tailored for researchers, scientists, and drug development professionals.

Adherence to these guidelines is crucial for ensuring a safe laboratory environment.

Ethyl 4-aminobutanoate is a chemical that requires careful handling to prevent irritation and

potential allergic reactions.[1][2][3] It is classified as a skin and eye irritant and may cause

respiratory irritation.[4][5]

Personal Protective Equipment (PPE)
The following table summarizes the necessary personal protective equipment for handling

Ethyl 4-aminobutanoate. Consistent and correct use of PPE is the first line of defense against

chemical exposure.
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PPE Category Specification Standards/Regulations

Eye Protection

Chemical safety goggles or

appropriate protective

eyeglasses with side shields.

[1][6]

OSHA 29 CFR 1910.133,

European Standard EN 166.[1]

[4]

Hand Protection

Appropriate chemical-resistant

gloves (e.g., Nitrile rubber).[1]

[4]

Dispose of contaminated

gloves after use.[6]

Skin & Body Protection

Laboratory coat, long-sleeved

clothing.[4] In case of

significant exposure risk, wear

impervious clothing to prevent

skin contact.[6]

-

Respiratory Protection

For small-scale laboratory use,

ensure adequate ventilation.[4]

If dust is generated or

exposure limits may be

exceeded, use a

NIOSH/MSHA approved

respirator (e.g., N95 dust mask

or a respirator with a P2 filter).

OSHA 29 CFR 1910.134,

European Standard EN 149.[1]

Operational and Disposal Plans
Handling Procedures:

Always work in a well-ventilated area, such as a fume hood, to minimize inhalation exposure.

[1][7]

Avoid generating dust.[1][8]

Wash hands thoroughly with soap and water after handling the chemical and before leaving

the laboratory.[1][7]

Do not eat, drink, or smoke in areas where Ethyl 4-aminobutanoate is handled or stored.[8]
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Remove any contaminated clothing immediately and wash it before reuse.[1]

Storage:

Store in a cool, dry, and well-ventilated area.[1]

Keep the container tightly closed to prevent contamination and exposure to air, as the

substance can be air-sensitive.[1][4]

Store away from incompatible materials such as strong oxidizing agents, reducing agents,

acids, and bases.[1]

Spill Management:

Minor Spills: In case of a small spill, immediately clean it up while wearing appropriate PPE.

[1] Use a dry clean-up method to avoid generating dust.[8] Sweep or vacuum the material

and place it in a sealed, labeled container for disposal.[1][8]

Major Spills: For larger spills, evacuate the area and move upwind.[8] Alert the appropriate

emergency response team.[8]

Disposal:

Dispose of waste material and empty containers in accordance with local, regional, and

national regulations.[2]

All waste should be placed in a labeled, sealed container and disposed of through an

approved waste disposal plant.[4][8]

Do not allow the chemical to enter drains or waterways.

Experimental Workflow
The following diagram outlines the standard operating procedure for handling Ethyl 4-
aminobutanoate from receipt to disposal.
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Caption: Workflow for handling Ethyl 4-aminobutanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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